Cas no 1804722-84-6 (3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine)

3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine is a versatile pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its key structural features—a reactive amino group, chloro substituent, cyano functionality, and difluoromethyl moiety—make it a valuable intermediate for constructing complex heterocyclic compounds. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity in nucleophilic substitution and cyclization reactions. This compound is particularly useful in the development of crop protection agents due to its ability to impart bioactivity in pesticidal and herbicidal formulations. Its high purity and stability under standard storage conditions ensure consistent performance in synthetic applications.

3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine structure

1804722-84-6 structure

Product Name:3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine

CAS No:1804722-84-6

MF:C₇H₄ClF₂N₃

MW:203.576566696167

CID:4852262

Update Time:2025-11-06

3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine
- Inchi： 1S/C7H4ClF2N3/c8-6-3(7(9)10)1-4(12)5(2-11)13-6/h1,7H,12H2
- InChI Key： OTEXKASTFUGGDC-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)F)=CC(=C(C#N)N=1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 227
XLogP3: 2.4
Topological Polar Surface Area: 62.7

3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029071001-1g	3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine	1804722-84-6	97%	1g	$1,534.70	2022-04-01

3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine Related Literature

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Additional information on 3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine

3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine: A Comprehensive Overview

3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine, also known by its CAS number 1804722-84-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including an amino group, a cyano group, a chlorine atom, and a difluoromethyl substituent. These features make it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of 3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies, including nucleophilic aromatic substitution and cross-coupling reactions, to achieve high yields and purity. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency of these processes, making the compound more accessible for large-scale production.

In terms of biological activity, 3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine has shown promising results in preliminary assays targeting various disease pathways. For instance, studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer progression and neurodegenerative diseases. The presence of the cyano group and amino group in the molecule contributes to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

The electronic properties of this compound are also of great interest to materials scientists. The pyridine ring's inherent aromaticity and the electron-withdrawing nature of the cyano and chlorine groups make it a candidate for applications in organic electronics. Recent research has explored its use as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). These applications leverage the compound's ability to modulate electronic transitions through careful substitution patterns.

In addition to its direct applications, 3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine serves as an important intermediate in the synthesis of more complex molecules. Its modular structure allows chemists to introduce additional functional groups or modify existing ones to tailor properties for specific uses. This versatility underscores its value in both academic research and industrial development.

From an environmental standpoint, researchers have investigated the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies indicate that under certain conditions, it can undergo microbial degradation, though further research is needed to fully understand its environmental fate.

In conclusion, 3-Amino-6-chloro-2-cyano-5-(difluoromethyl)pyridine stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthesis and application development, positions it as a key player in future innovations within medicinal chemistry and materials science.